Cas no 1223863-33-9 (4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1223863-33-9
• MF: C₁₉H₁₃BrClN₃S
• MW: 430.74862074852
• CID: 5393443
• Update Time: 2025-11-07

4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 4-[[(3-bromophenyl)methyl]thio]-2-(3-chlorophenyl)-
• 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H13BrClN3S/c20-15-5-1-3-13(9-15)12-25-19-18-11-17(23-24(18)8-7-22-19)14-4-2-6-16(21)10-14/h1-11H,12H2
• InChI Key： HUNCVIPUBRYTNN-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C=CN=C2SCC1=CC=CC(Br)=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: -1.33±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine

Introduction to Compound with CAS No 1223863-33-9 and Product Name: 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine

The compound with the CAS number 1223863-33-9 and the product name 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrazole-pyrazine structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic rings enhances its reactivity, making it a valuable scaffold for further derivatization and exploration.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine contributes to its distinct pharmacological profile, making it a promising candidate for further investigation.

In the realm of drug discovery, the sulfanyl group at the 4-position and the chlorophenyl group at the 2-position play crucial roles in modulating the compound's interactions with biological targets. The bromophenyl moiety further enhances its potential as a building block for more complex molecules. This combination of functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity and selectivity.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine could offer novel therapeutic strategies. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, making it a subject of intense interest for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromo and chloro substituents is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazolo[1,5-a]pyrazine core efficiently.

From a computational chemistry perspective, the molecular structure of 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine has been extensively studied using various modeling techniques. These studies have provided valuable insights into its electronic properties and potential interactions with biological targets. Molecular dynamics simulations have helped researchers understand how this compound might bind to its intended receptors, offering a rational basis for designing more effective derivatives.

The pharmacokinetic properties of this compound are also under scrutiny. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Initial pharmacokinetic studies have shown promising results regarding its bioavailability and metabolic stability, suggesting that it could be suitable for further clinical development.

Moreover, the environmental impact of this compound has been considered in recent research. Sustainable synthetic routes have been explored to minimize waste and reduce energy consumption during production. Green chemistry principles have been applied to develop more eco-friendly methods for synthesizing 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine, ensuring that its development aligns with global efforts towards environmental responsibility.

In conclusion,4-{[(3-bromophenyl)methyl]sulfanyl}-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure and functional groups make it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and pharmacokinetic properties, paving the way for future clinical investigations.